Cas no 2137611-88-0 (2,5-dimethyl-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde)

• Product Name: 2,5-dimethyl-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde
• CAS No: 2137611-88-0
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• CID: 6268646
• PubChem ID: 165776893
• Update Time: 2025-06-29

2,5-dimethyl-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-738950
• 2,5-dimethyl-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde
• 2137611-88-0

• Inchi： 1S/C16H20N2O/c1-10(2)16-15(8-18(5)17-16)14-7-11(3)13(9-19)6-12(14)4/h6-10H,1-5H3
• InChI Key： XFTVYSHVHRBYKJ-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C)=C(C=C1C)C1=CN(C)N=C1C(C)C

Computed Properties

• Exact Mass: 256.157563266g/mol
• Monoisotopic Mass: 256.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 2,5-dimethyl-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde

Professional Introduction to 2,5-dimethyl-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde (CAS No. 2137611-88-0)

2,5-dimethyl-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137611-88-0, is a derivative of benzaldehyde and features a complex pyrazole moiety, making it a subject of interest for its potential biological activities. The presence of multiple functional groups, including alkyl and aryl substituents, contributes to its unique chemical properties and reactivity, which are being explored for various applications in medicinal chemistry.

The structural framework of 2,5-dimethyl-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde is characterized by a benzaldehyde core substituted with a pyrazole ring at the 4-position. This pyrazole ring is further modified with a methyl group at the 1-position and an isopropyl group at the 3-position. Such structural modifications are strategically designed to enhance the compound's interactions with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been growing interest in the development of novel compounds based on heterocyclic structures, particularly those incorporating pyrazole moieties. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound 2,5-dimethyl-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde leverages these properties by integrating the pyrazole ring into a benzaldehyde scaffold, which may enhance its pharmacological efficacy.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The benzaldehyde moiety can undergo various chemical transformations, such as condensation reactions with amino acids or other heterocycles, to produce novel derivatives with enhanced biological activity. Additionally, the presence of multiple reactive sites allows for further functionalization, making it a versatile building block in medicinal chemistry.

The synthesis of 2,5-dimethyl-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the pyrazole derivative followed by its coupling with a benzaldehyde precursor. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the pharmacological properties of 2,5-dimethyl-4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde has been conducted through both in vitro and in vivo studies. In vitro assays have revealed promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings suggest that the compound may have therapeutic potential in conditions such as arthritis or other inflammatory disorders. Further preclinical studies are necessary to validate these initial results and to assess its safety and efficacy profile.

The compound's unique structural features also make it an attractive candidate for computational studies aimed at understanding its interactions with biological targets. Molecular modeling techniques can provide insights into how the molecule binds to specific proteins or enzymes, which is crucial for designing drugs with optimal potency and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

In conclusion, 2,5-dimethyl-4-[1-methyl-3-(propan-2-y)]benzaldehyde (CAS No. 2137611- 88 0) represents a significant advancement in pharmaceutical research due to its complex structure and potential biological activities. Its synthesis presents challenges that require sophisticated organic chemistry techniques but also offers opportunities for developing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an important role in future drug development efforts.